5-Chloro-2,3-dihydrofuro[3,2-b]pyridine

• Molecular Formula: C7H6ClNO
• Molecular Weight: 155.58 g/mol
• IUPAC Name: 5-chloro-2,3-dihydrofuro[3,2-b]pyridine
• InChI: InChI=1S/C7H6ClNO/c8-7-2-1-6-5(9-7)3-4-10-6/h1-2H,3-4H2
• InChI Key: PWXWTMIDUVCATK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1N=C(C=C2)Cl

Description

5-Chloro-2,3-dihydrofuro[3,2-b]pyridine is a heterocyclic compound featuring a fused furan and pyridine ring system. Key features include:

• Molecular formula: Likely analogous to 5-Chloro-2,3-dihydrofuro[2,3-c]pyridine (C₇H₆ClNO) but with a distinct ring fusion pattern .
• Applications: Such compounds are typically used as building blocks in medicinal chemistry and organic synthesis due to their modular reactivity .

Comparison with Similar Compounds

Structural Isomerism and Ring Fusion Positions

The position of ring fusion ([3,2-b] vs. [2,3-b] or [2,3-c]) significantly alters molecular geometry and electronic properties:

Compound Name	Fusion Position	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
5-Chloro-2,3-dihydrofuro[2,3-c]pyridine	[2,3-c]	C₇H₆ClNO	155.58	Furan fused at pyridine C2 and C3
5-Chloro-2-(dimethoxymethyl)furo[2,3-b]pyridine	[2,3-b]	C₁₀H₁₀ClNO₃	227.64	Dimethoxymethyl substituent at C2
5-Bromo-6-chloro-2-(4-fluorophenyl)-3-iodofuro[2,3-b]pyridine	[2,3-b]	Not provided	Not provided	Multiple halogen substituents

• Key Insight : The [3,2-b] isomer (target compound) likely exhibits distinct reactivity compared to [2,3-b] or [2,3-c] derivatives due to differences in electron distribution and steric accessibility.

Substituent Effects

Substituents influence physicochemical properties and applications:

Compound Name	Substituents	Impact on Properties
5-Chloro-2-(dimethoxymethyl)furo[2,3-b]pyridine	-Cl at C5, -CH(OCH₃)₂ at C2	Increased steric bulk and lipophilicity; potential for enhanced stability
5-Bromo-6-chloro-2-(4-fluorophenyl)-3-iodofuro[2,3-b]pyridine	-Br, -Cl, -I, -C₆H₄F at C5, C6, C3, C2	High molecular complexity; suited for cross-coupling reactions
5-Chloro-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	Pyrrolo ring (N-containing) instead of furo	Reduced electronegativity; altered hydrogen-bonding capacity

• Key Insight : The absence of bulky substituents in the target compound may render it more reactive in electrophilic substitutions or metal-catalyzed reactions compared to analogs like .

Heteroatom Variations

Replacing oxygen with nitrogen (e.g., pyrrolo vs. furo derivatives) modifies electronic properties:

Compound Name	Heteroatom	Molecular Formula	Similarity Score*
5-Chloro-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine	Nitrogen	C₇H₇ClN₂	0.74
5-Chloro-2,3-dihydrofuro[2,3-c]pyridine	Oxygen	C₇H₆ClNO	N/A

*Similarity score reflects structural resemblance to the target compound .

• Key Insight : Oxygen-containing furo derivatives (e.g., ) are more electronegative, enhancing their suitability as hydrogen-bond acceptors in drug design.

Physical and Hazard Properties

Compound Name	Boiling Point	Hazard Class	Key Safety Notes
5-Chloro-2-(dimethoxymethyl)furo[2,3-b]pyridine	Not provided	Xn (Harmful)	Harmful if swallowed
5-Chloro-2,3-dihydrofuro[2,3-c]pyridine	Not provided	Not specified	No explicit hazards reported

• Key Insight : Safety profiles vary with substituents; halogenated analogs may require specialized handling .